4-(Fluoromethyl)pyrimidin-2-amine

• Molecular Formula: C5H6FN3
• Molecular Weight: 127.12 g/mol
• IUPAC Name: 4-(fluoromethyl)pyrimidin-2-amine
• InChI: InChI=1S/C5H6FN3/c6-3-4-1-2-8-5(7)9-4/h1-2H,3H2,(H2,7,8,9)
• InChI Key: WQLQJKZBUVMNFA-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1CF)N

Description

4-(Fluoromethyl)pyrimidin-2-amine is a useful research compound. Its molecular formula is C5H6FN3 and its molecular weight is 127.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of (4-fluoromethylpyrimidin-2-yl)carbamic acid tert-butyl ester (140 mg, 0.62 mmol) and TFA (2 mL) in DCM (2 mL) was stirred at room temperature for 1 hour then concentrated under reduced pressure. The residue was purified by SCX-2 chromatography (washing with methanol and eluting with 2M ammonia in methanol) to afford the title compound as a yellow solid (78 mg, quant. yield). 1H NMR (400 MHz, CDCl3): δ 8.34 (d, J=5.1 Hz, 1H), 6.79-6.78 (m, 1H), 5.33-5.30 (m, 1H), 5.21-5.19 (m, 1H), 5.13 (s, 2H).